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Compound of Interest

5-Methoxybenzo[d]thiazol-2(3H)-
Compound Name:
one

Cat. No.: B091915

CAS Number: 15193-51-8

Disclaimer: Publicly available technical data for 5-Methoxybenzo[d]thiazol-2(3H)-one is
limited. This guide has been compiled by leveraging information on structurally similar
benzothiazole derivatives to provide a foundational resource for researchers, scientists, and
drug development professionals. The experimental protocols and potential biological activities
described herein are based on established methodologies for this class of compounds and
should be adapted and validated for the specific molecule of interest.

Core Compound Information

5-Methoxybenzo[d]thiazol-2(3H)-one is a heterocyclic organic compound belonging to the
benzothiazole class. The benzothiazole scaffold is a key structural motif in medicinal chemistry,
with derivatives exhibiting a wide range of pharmacological activities.[1] The presence of a
methoxy group can significantly influence the physicochemical properties and biological activity
of the molecule.[2][3] This compound is primarily utilized as a key intermediate in the synthesis
of more complex heterocyclic compounds with potential therapeutic applications, particularly in
the development of anti-inflammatory or antimicrobial agents.[4] It is also a subject of research
for its potential to inhibit specific enzymes or biological pathways.[4]

Table 1: Physicochemical Data for 5-Methoxybenzo[d]thiazol-2(3H)-one
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Property Value Source
CAS Number 15193-51-8 [4]
Molecular Formula CsH7NO2S [4]
Molecular Weight 181.21 g/mol [4]
Purity >95% (Commercially available) [4]
Storage Room temperature, dry and 4]
sealed

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Synthesis and Characterization

While a specific, validated synthetic protocol for 5-Methoxybenzo[d]thiazol-2(3H)-one is not

readily available in the public domain, a plausible route can be adapted from established

methods for synthesizing substituted benzothiazoles and related heterocyclic systems.[2][5]

Proposed Synthetic Pathway

A common approach involves the cyclization of an appropriately substituted precursor. For 5-

Methoxybenzo[d]thiazol-2(3H)-one, a potential synthetic strategy could involve the reaction

of 2-amino-4-methoxyphenol with a suitable carbonylating agent.
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Reactants

Carbonylating Agent
(e.g., Phosgene, Triphosgene)

Product

2-Amino-4-methoxyphenol i( Cyclization Reaction 5-Methoxybenzol[d]thiazol-2(3H)-one
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Prepare stock solution of
5-Methoxybenzo[d]thiazol-2(3H)-one

5-Methoxybenzo[d]thiazol-2(3H)-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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